Cas no 213600-27-2 (1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one
• CAS No: 213600-27-2
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5729404
• PubChem ID: 56828212
• Update Time: 2025-07-18

1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS011300224
• 1-(4-fluorophenyl)-2-(4-hydroxypiperidino)-1-ethanone
• F1908-2121
• 1-(4-fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one
• 1-(4-fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethanone
• 213600-27-2
• starbld0031706
• Ethanone, 1-(4-fluorophenyl)-2-(4-hydroxy-1-piperidinyl)-
• 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one

• Inchi： 1S/C13H16FNO2/c14-11-3-1-10(2-4-11)13(17)9-15-7-5-12(16)6-8-15/h1-4,12,16H,5-9H2
• InChI Key： WTUBSKPWJKEXLO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CN1CCC(CC1)O)=O

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 388.4±32.0 °C(Predicted)
• pka: 14.79±0.20(Predicted)

Additional information on 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one

Introduction to 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-27-2)

1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one, also known by its CAS number 213600-27-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a hydroxypiperidine moiety. These structural features contribute to its potential therapeutic applications, particularly in the treatment of neurological disorders and as a lead compound for drug development.

The chemical formula of 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one is C₁₅H₁₆FN₂O₂, and its molecular weight is approximately 283.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 4-fluorobenzaldehyde with 4-hydroxypiperidine, followed by oxidation to form the ketone. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and potential large-scale production.

In recent years, 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders, including depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one exhibits potent serotonin reuptake inhibition (SRI) activity. This property makes it a promising candidate for the development of novel antidepressant drugs. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, which are crucial factors for drug development.

Beyond its potential as an antidepressant, 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one has shown promise in preclinical studies for the treatment of neurodegenerative diseases. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key mechanisms underlying neurodegeneration. The researchers found that the compound's neuroprotective effects are mediated through its ability to modulate intracellular signaling pathways involved in cell survival and death.

In addition to its therapeutic applications, 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one has been used as a tool compound in basic research to investigate the structure-function relationships of various receptors and enzymes. Its unique chemical structure allows it to serve as a scaffold for the design and synthesis of more potent and selective analogs. For example, researchers at the National Institutes of Health (NIH) have used this compound as a starting point to develop novel ligands for G protein-coupled receptors (GPCRs), which are important targets for drug discovery.

The safety profile of 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one has also been extensively evaluated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(4-Fluorophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-27-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for innovative treatments.